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Compound of Interest

Compound Name: tert-Butyl methyl terephthalate

Cat. No.: B3076837 Get Quote

CAS Number: 104141-93-7

For Researchers, Scientists, and Drug Development Professionals

Core Chemical Information
tert-Butyl methyl terephthalate is an asymmetrical diester of terephthalic acid, featuring both

a methyl and a tert-butyl ester group. Its unique structure makes it a potentially interesting

building block in organic synthesis and polymer chemistry.
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Property Value Source

CAS Number 104141-93-7 Multiple

Molecular Formula C₁₃H₁₆O₄ [1][2]

Molecular Weight 236.26 g/mol [1]

IUPAC Name
4-O-tert-butyl 1-O-methyl

benzene-1,4-dicarboxylate
[1]

Synonyms

1,4-Benzenedicarboxylic acid,

1-(1,1-dimethylethyl) 4-methyl

ester; 1-tert-Butyl 4-methyl

benzene-1,4-dicarboxylate

[1]

Purity Typically ≥95% [3]

Storage Refrigerated

Synthesis and Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis of tert-butyl methyl
terephthalate are not readily available in the public domain. However, based on general

principles of organic chemistry and information regarding the synthesis of similar asymmetrical

esters, a plausible synthetic route can be proposed. One potential starting material is

monomethyl terephthalate (also known as methyl hydrogen terephthalate), which is

commercially available.

Proposed Synthesis Pathway: Esterification of
Monomethyl Terephthalate
This proposed method involves the esterification of the free carboxylic acid group of

monomethyl terephthalate with a tert-butyl group. Due to the steric hindrance of the tert-butyl

group, direct Fischer esterification with tert-butanol is often challenging. A common strategy is

to convert the carboxylic acid to a more reactive species or to use a coupling agent.
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Caption: Proposed synthesis of tert-butyl methyl terephthalate.

Disclaimer: The following protocol is a generalized procedure for the tert-butylation of a

carboxylic acid and has not been specifically reported for the synthesis of tert-butyl methyl
terephthalate. Optimization would be required.

Experimental Protocol (Proposed):

Preparation of the Reaction Mixture: In a flame-dried, round-bottom flask under an inert

atmosphere (e.g., nitrogen or argon), dissolve monomethyl terephthalate (1 equivalent) in a

suitable anhydrous solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

Activation of Carboxylic Acid (if applicable):

Method A (Coupling Agents): Add N,N'-dicyclohexylcarbodiimide (DCC) (1.1 equivalents)

and a catalytic amount of 4-dimethylaminopyridine (DMAP) (0.1 equivalents) to the

solution.

Method B (Acid Chloride Formation): In a separate flask, treat monomethyl terephthalate

with thionyl chloride (SOCl₂) or oxalyl chloride to form the acid chloride. The crude acid

chloride would then be dissolved in an anhydrous solvent.

Addition of tert-Butanol: To the reaction mixture, add tert-butanol (1.2 equivalents). If using

the acid chloride route, this addition should be done cautiously, possibly in the presence of a

non-nucleophilic base like triethylamine to scavenge the HCl byproduct.
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Reaction: Stir the reaction mixture at room temperature. The reaction progress can be

monitored by thin-layer chromatography (TLC).

Work-up and Purification:

Upon completion, filter the reaction mixture to remove any precipitated byproducts (e.g.,

dicyclohexylurea if DCC was used).

Wash the filtrate with a mild aqueous acid (e.g., 1M HCl), followed by a mild aqueous base

(e.g., saturated NaHCO₃ solution), and finally with brine.

Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and

concentrate the solvent under reduced pressure.

The crude product can be purified by column chromatography on silica gel.

Analytical Data
Specific, publicly available spectral data (NMR, IR, Mass Spectrometry) for tert-butyl methyl
terephthalate is limited. Researchers synthesizing this compound would need to perform their

own analytical characterization to confirm its identity and purity.

Applications and Relevance to Drug Development
Currently, there is no readily available information in scientific literature or patent databases to

suggest a direct application of tert-butyl methyl terephthalate in drug development or as a

biologically active molecule. There are no described signaling pathways associated with this

compound.

Its structure, however, suggests potential utility as:

A monomer or precursor in polymer synthesis: The asymmetrical nature of the molecule

could be used to introduce specific properties into polyesters.

A chemical intermediate: The tert-butyl ester group can serve as a protecting group for the

carboxylic acid, which can be selectively removed under acidic conditions while the methyl

ester remains intact. This makes it a potentially useful building block in multi-step organic

synthesis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b3076837?utm_src=pdf-body
https://www.benchchem.com/product/b3076837?utm_src=pdf-body
https://www.benchchem.com/product/b3076837?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3076837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


tert-Butyl methyl terephthalate

Intermediate in
Multi-step Synthesis

Monomer for
Polyester Synthesis

Selective Deprotection
(tert-Butyl group removal) Polymerization

Complex Molecule Specialty Polyester

Click to download full resolution via product page

Caption: Potential applications of tert-butyl methyl terephthalate.

Conclusion
tert-Butyl methyl terephthalate (CAS 104141-93-7) is a commercially available,

asymmetrically substituted aromatic diester. While detailed experimental protocols and

characterization data are scarce in the public domain, its synthesis can be reasonably

proposed through standard organic chemistry methodologies, likely starting from monomethyl

terephthalate. At present, its primary utility for researchers appears to be as a chemical

intermediate or a specialty monomer, rather than a compound with known biological activity.

Professionals in drug development and organic synthesis may find it valuable as a building

block where selective protection and deprotection of a terephthalate moiety are required.

Further research and publication are needed to fully elucidate its properties and potential

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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